Cas no 2679935-02-3 (rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid)

Technical Introduction: rac-(1R,2S)-2-[(Trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid is a chiral cyclobutane derivative featuring a trifluoroacetamido functional group and a carboxylic acid moiety. Its stereochemistry and structural rigidity make it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active compounds. The trifluoroacetamido group enhances metabolic stability, while the cyclobutane scaffold offers conformational constraints useful in drug design. This compound is suited for applications in medicinal chemistry, including peptidomimetics and small-molecule inhibitors. Its high purity and well-defined stereochemistry ensure reproducibility in research and industrial settings. The carboxylic acid functionality further allows for versatile derivatization, enabling tailored modifications for target-specific applications.
rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid structure
2679935-02-3 structure
Product Name:rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid
CAS No:2679935-02-3
MF:C8H10F3NO3
MW:225.16511297226
CID:6403613
PubChem ID:165912760
Update Time:2025-10-31

rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid
    • 2679935-02-3
    • EN300-6996416
    • Inchi: 1S/C8H10F3NO3/c9-8(10,11)7(15)12-3-4-1-2-5(4)6(13)14/h4-5H,1-3H2,(H,12,15)(H,13,14)/t4-,5-/m1/s1
    • InChI Key: CVLOOUCZGWAKIJ-RFZPGFLSSA-N
    • SMILES: FC(C(NC[C@H]1CC[C@H]1C(=O)O)=O)(F)F

Computed Properties

  • Exact Mass: 225.06127767g/mol
  • Monoisotopic Mass: 225.06127767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 66.4Ų

rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6996416-0.05g
rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid
2679935-02-3 95.0%
0.05g
$1068.0 2025-03-12
Enamine
EN300-6996416-0.1g
rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid
2679935-02-3 95.0%
0.1g
$1119.0 2025-03-12
Enamine
EN300-6996416-0.25g
rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid
2679935-02-3 95.0%
0.25g
$1170.0 2025-03-12
Enamine
EN300-6996416-0.5g
rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid
2679935-02-3 95.0%
0.5g
$1221.0 2025-03-12
Enamine
EN300-6996416-1.0g
rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid
2679935-02-3 95.0%
1.0g
$1272.0 2025-03-12
Enamine
EN300-6996416-2.5g
rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid
2679935-02-3 95.0%
2.5g
$2492.0 2025-03-12
Enamine
EN300-6996416-5.0g
rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid
2679935-02-3 95.0%
5.0g
$3687.0 2025-03-12
Enamine
EN300-6996416-10.0g
rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid
2679935-02-3 95.0%
10.0g
$5467.0 2025-03-12

Additional information on rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid (CAS No. 2679935-02-3)

The compound rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid (CAS No. 2679935-02-3) is a cyclobutane derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a trifluoroacetamido group and a carboxylic acid moiety, makes it a valuable intermediate in drug discovery and organic synthesis. Researchers are increasingly interested in this compound due to its stereochemical properties and potential applications in designing bioactive molecules.

In recent years, the demand for chiral building blocks like rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. The compound's cyclobutane ring offers conformational rigidity, which is highly sought after in the development of small-molecule therapeutics. Its trifluoroacetyl group further enhances its utility as a protective group or a synthetic handle in multi-step reactions.

One of the most frequently asked questions about rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid is its role in peptide mimetics and enzyme inhibitors. The compound's ability to mimic natural amino acids while introducing structural constraints makes it a promising candidate for targeting protein-protein interactions. Additionally, its CAS No. 2679935-02-3 is often searched in databases like PubChem and Reaxys for physicochemical properties and synthetic protocols.

The growing interest in sustainable chemistry has also put rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid in the spotlight. Researchers are exploring greener synthetic routes to produce this compound, minimizing waste and energy consumption. Its compatibility with flow chemistry and catalytic methods aligns with the industry's shift toward green synthesis.

Another hot topic is the compound's potential in central nervous system (CNS) drug development. The cyclobutane scaffold is known to improve blood-brain barrier permeability, making rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid a candidate for neurological targets. Its trifluoroacetamido group may also contribute to metabolic stability, a critical factor in drug pharmacokinetics.

For synthetic chemists, the compound's stereochemistry presents both challenges and opportunities. The rac-(1R,2S) notation indicates a racemic mixture, but enantioselective synthesis methods are being developed to isolate individual stereoisomers. This is particularly relevant for structure-activity relationship (SAR) studies, where subtle changes in chirality can dramatically alter biological activity.

In summary, rac-(1R,2S)-2-[(trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid (CAS No. 2679935-02-3) is a versatile and highly functionalized compound with broad applications in drug discovery, organic synthesis, and material science. Its unique structural features and alignment with current research trends ensure its continued relevance in scientific innovation.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd